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Compound of Interest

Compound Name: 3-Methyldecane

Cat. No.: B1670053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyldecane, a branched-chain alkane with the chemical formula C₁₁H₂₄, is a volatile

organic compound that has garnered increasing interest within the scientific community.[1][2]

While its physical and chemical properties are well-documented, its diverse research

applications are an area of active exploration. This technical guide provides an in-depth review

of the current research landscape of 3-Methyldecane, presenting key findings, detailed

experimental methodologies, and potential future directions for investigation. The information is

tailored for researchers, scientists, and professionals in drug development seeking to

understand and leverage the properties of this compound.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of 3-Methyldecane is

fundamental to its application in various research fields. These properties influence its behavior

in different matrices and are crucial for developing analytical methods and predicting its

biological and environmental fate.
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Property Value Reference

Molecular Formula C₁₁H₂₄ [1]

Molecular Weight 156.31 g/mol [1]

CAS Number 13151-34-3 [1]

Boiling Point 188.10 °C @ 760.00 mm Hg [3]

Density 0.7396 g/cm³ [4]

Flash Point 123.00 °F (50.40 °C) [3]

logP (o/w) 6.156 (estimated) [3]

Solubility in Water
0.2971 mg/L @ 25 °C

(estimated)
[3]

Research Applications
Current research has identified 3-Methyldecane in several key areas, including natural product

chemistry, chemical ecology, and potentially, as a novel antimicrobial agent.

Natural Product Chemistry: A Volatile Component of
Ludwigia stolonifera
3-Methyldecane has been identified as a naturally occurring volatile compound in the aquatic

plant Ludwigia stolonifera.[5][6] A study focusing on the comparative volatile profiling of this

plant's aerial parts and roots provides quantitative data on the relative abundance of 3-
Methyldecane.[7] This information is valuable for metabolomic studies and understanding the

biochemical pathways within the plant.

Quantitative Data from Ludwigia stolonifera Analysis[7]

Plant Part Relative Percentage of 3-Methyldecane

Aerial Parts 1.50%

Roots 0.81%
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This protocol outlines the methodology used to extract and analyze the volatile components,

including 3-Methyldecane, from Ludwigia stolonifera.

1. Sample Preparation (Volatile Solvent Extraction - VSE):

Fresh aerial parts and roots of Ludwigia stolonifera were collected and separately chopped

into small pieces.

50 g of each plant part was macerated in 100 mL of n-hexane for 24 hours at room

temperature.

The extracts were filtered and concentrated under reduced pressure using a rotary

evaporator at 40°C.

The concentrated extracts were then subjected to Gas Chromatography-Mass Spectrometry

(GC-MS) analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Instrument: Agilent Technologies 7890A GC system coupled with a 5975C inert MSD.

Column: HP-5MS capillary column (30 m x 0.25 mm i.d., 0.25 μm film thickness).

Carrier Gas: Helium at a flow rate of 1 mL/min.

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature of 60°C for 2 minutes.

Ramp up to 240°C at a rate of 3°C/min.

Hold at 240°C for 10 minutes.

Mass Spectrometer Parameters:

Ionization mode: Electron Impact (EI).
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Ionization energy: 70 eV.

Mass range: m/z 40-550.

Ion source temperature: 230°C.

Quadrupole temperature: 150°C.

Compound Identification: The identification of 3-Methyldecane was based on the

comparison of its mass spectrum and retention index with those of the NIST and Wiley

spectral libraries.
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Workflow: Analysis of 3-Methyldecane in Ludwigia stolonifera
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Caption: Workflow for the extraction and analysis of 3-Methyldecane.
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Chemical Ecology: A Potential Semiochemical
Branched alkanes, such as 3-Methyldecane, are known to play a role in chemical

communication among insects, acting as semiochemicals (pheromones or kairomones). While

some studies have identified various hydrocarbons in the Dufour's gland of ants of the

Camponotus genus, specific evidence directly implicating 3-Methyldecane as a key signaling

molecule in Camponotus japonicus is currently limited.[8] Further research is required to

elucidate the precise role, if any, of 3-Methyldecane in the chemical ecology of this or other

insect species.

Antimicrobial Research: An Untapped Potential
There is growing interest in the antimicrobial properties of natural compounds, including

hydrocarbons. While some studies have investigated the antimicrobial activity of essential oil

components against food spoilage microorganisms, specific data for 3-Methyldecane is

lacking.[6][9] This represents a significant research gap and a potential opportunity to explore

3-Methyldecane as a novel antimicrobial agent.

A standard broth microdilution method could be employed to determine the Minimum Inhibitory

Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of 3-Methyldecane
against a panel of common food spoilage bacteria (e.g., Escherichia coli, Staphylococcus

aureus, Bacillus cereus, Listeria monocytogenes).

Logical Flow for Antimicrobial Screening
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Logical Flow: Antimicrobial Activity Screening of 3-Methyldecane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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